![molecular formula C16H11F2N3O2 B2793007 2,6-difluoro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide CAS No. 904825-14-5](/img/structure/B2793007.png)
2,6-difluoro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Mechanism of Action
The mechanism of action of 2,6-difluoro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide has been studied in detail. The compound acts as a potent inhibitor of c-Met, Axl, and Mer tyrosine kinases. These enzymes are known to play a crucial role in cancer progression and metastasis. Inhibition of these enzymes by this compound leads to the suppression of cancer cell proliferation, migration, and invasion.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent inhibitory activity against various enzymes such as c-Met, Axl, and Mer tyrosine kinases. Inhibition of these enzymes leads to the suppression of cancer cell proliferation, migration, and invasion. Therefore, the compound has the potential to be developed as a novel anticancer agent.
Advantages and Limitations for Lab Experiments
One of the advantages of 2,6-difluoro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide is its potent inhibitory activity against various enzymes such as c-Met, Axl, and Mer tyrosine kinases. This makes the compound a potential candidate for the development of novel anticancer agents. However, one of the limitations of the compound is its low solubility in water. This makes it difficult to administer the compound in vivo.
Future Directions
There are several future directions for the research on 2,6-difluoro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide. One of the future directions is to develop novel analogs of the compound that exhibit improved solubility and potency. Another future direction is to investigate the potential of the compound as a therapeutic agent for other diseases such as Alzheimer's disease and Parkinson's disease. Furthermore, the compound can be used as a tool to study the role of c-Met, Axl, and Mer tyrosine kinases in cancer progression and metastasis.
Synthesis Methods
The synthesis of 2,6-difluoro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide has been reported in the literature. The synthesis involves the reaction of 2,6-difluorobenzoyl chloride with 2-amino-4-methyl-3-oxo-3,4-dihydropyrido[1,2-a]pyrimidine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform under reflux conditions. The resulting product is purified by column chromatography to obtain the pure compound.
Scientific Research Applications
2,6-difluoro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. The compound has been shown to exhibit potent inhibitory activity against various enzymes such as c-Met, Axl, and Mer tyrosine kinases. These enzymes are known to play a crucial role in cancer progression and metastasis. Therefore, this compound has the potential to be developed as a novel anticancer agent.
properties
IUPAC Name |
2,6-difluoro-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11F2N3O2/c1-9-14(16(23)21-8-3-2-7-12(21)19-9)20-15(22)13-10(17)5-4-6-11(13)18/h2-8H,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVMJPEVQMLLSCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N2C=CC=CC2=N1)NC(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.